N1-(2,6-difluorophenyl)-2-bromo-2-phenylacetamide
Overview
Description
“N1-(2,6-difluorophenyl)-2-bromo-2-phenylacetamide” is a complex organic compound. It contains a phenyl ring substituted with a bromine atom and an acetamide group. Another phenyl ring is substituted with two fluorine atoms and is connected to the acetamide nitrogen .
Synthesis Analysis
The synthesis of similar compounds often involves the reaction of the corresponding amine (2,6-difluorophenylamine) with the appropriate acid chloride (2-bromo-2-phenylacetyl chloride) in the presence of a base .Molecular Structure Analysis
The molecular structure of this compound would be determined by techniques such as X-ray crystallography, NMR, and IR spectroscopy .Chemical Reactions Analysis
This compound, like other acetamides, could undergo various reactions. For instance, the bromine atom might be displaced in a nucleophilic substitution reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be predicted based on its structure and the properties of similar compounds. It would likely be a solid at room temperature.Scientific Research Applications
- Ortho-C(sp2)–H Heteroarylation : Researchers have employed this compound as a directing group in RhIII-catalyzed ortho-C(sp2)–H heteroarylation reactions. By coupling (hetero)arenes with heterocyclic boronates, they achieve aryl-heteroaryl formation. This strategy offers a potential route for synthesizing heterocyclic drug molecules .
- N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24) : Fo24, synthesized from 2-fluorobenzoyl chloride and 2,4-difluoroaniline, represents a tri-fluorinated benzamide. Its crystal structure reveals coplanarity of aromatic rings and intriguing intramolecular contacts. Fluorinated molecules like Fo24 play a crucial role in drug design and development .
- Anaerobic Aquatic Degradation of Flumetsulam : Flumetsulam, an herbicide containing the N-(2,6-difluorophenyl) moiety, has been studied in sediment-water systems. Understanding its degradation pathways informs environmental impact assessments and sustainable pesticide use .
- 2-Bromo-N-(2,4-difluorophenyl)benzamide : This compound, synthesized via standard procedures, contributes to the exploration of halogenated benzamides. Its crystal structure provides insights into molecular stacking, hydrogen bonding, and fluorine substitution patterns .
- Fo24 Crystal Structure : Investigating the crystal structure of Fo24 (N-(2,4-difluorophenyl)-2-fluorobenzamide) enhances our understanding of fluorinated compounds. The unique arrangement of aromatic rings and intermolecular interactions informs material properties and design .
- 2-bromo-N-(2,6-difluorophenyl)acetamide : This compound, with its specific structural features, can be custom-synthesized for various applications. Researchers and industries may explore its reactivity, stability, and potential as a building block in fine chemical synthesis .
Medicinal Chemistry and Drug Development
Fluorinated Molecules in Medicinal Chemistry
Herbicide Degradation Studies
Chemical Synthesis and Reactions
Materials Science and Crystallography
Custom Synthesis and Fine Chemicals
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-bromo-N-(2,6-difluorophenyl)-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10BrF2NO/c15-12(9-5-2-1-3-6-9)14(19)18-13-10(16)7-4-8-11(13)17/h1-8,12H,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NOVZZXDBBHMTTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC2=C(C=CC=C2F)F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10BrF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.14 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2,6-difluorophenyl)-2-bromo-2-phenylacetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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